![molecular formula C18H13BrF3N3OS2 B284333 N-(2-bromo-4-methylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide](/img/structure/B284333.png)
N-(2-bromo-4-methylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-bromo-4-methylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide, also known as BPTES, is a small molecule inhibitor that targets glutaminase, an enzyme involved in the metabolism of glutamine. BPTES has gained attention in the scientific community due to its potential as a therapeutic agent for cancer treatment.
Mechanism of Action
N-(2-bromo-4-methylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide binds to the active site of glutaminase, preventing the enzyme from converting glutamine to glutamate. This leads to a decrease in the production of ATP and NADPH, which are required for cell growth and proliferation. As a result, cancer cells are more sensitive to this compound than normal cells, as they rely heavily on glutamine metabolism for survival.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells, as well as inhibit cell migration and invasion. Additionally, this compound has been found to decrease the expression of genes involved in cancer cell metabolism and proliferation. However, this compound has also been shown to have off-target effects on other enzymes, such as carbonic anhydrase and lactate dehydrogenase, which may limit its therapeutic potential.
Advantages and Limitations for Lab Experiments
N-(2-bromo-4-methylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide is a highly selective inhibitor of glutaminase, making it a valuable tool for studying the role of glutamine metabolism in cancer cells. However, this compound has limited solubility in aqueous solutions, which may affect its efficacy in some experiments. Additionally, this compound has been found to have off-target effects on other enzymes, which may complicate data interpretation.
Future Directions
There are several potential future directions for N-(2-bromo-4-methylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide research. One area of interest is the development of more potent and selective glutaminase inhibitors, which may have greater therapeutic potential. Additionally, this compound may be used in combination with other chemotherapeutic agents to improve cancer treatment outcomes. Finally, this compound may have applications beyond cancer research, as glutaminase has been implicated in other diseases, such as neurodegenerative disorders.
Synthesis Methods
N-(2-bromo-4-methylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide can be synthesized using a multistep process, starting with the reaction of 2-bromo-4-methylphenol with thionyl chloride to form 2-bromo-4-methylphenyl chloride. This intermediate is then reacted with 2-(thiophen-2-yl)pyrimidine-4,6-diol in the presence of potassium carbonate to form 2-(thiophen-2-yl)pyrimidine-4,6-diol-5-yl-2-bromo-4-methylphenyl sulfide. Finally, this compound is reacted with N-acetyl cysteine to form this compound.
Scientific Research Applications
N-(2-bromo-4-methylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has been extensively studied in the context of cancer research, as glutaminase is overexpressed in many types of cancer cells. This compound has been shown to selectively inhibit glutaminase activity in cancer cells, leading to a decrease in cell proliferation and tumor growth. Additionally, this compound has been found to enhance the efficacy of other chemotherapeutic agents, such as cisplatin and doxorubicin.
Properties
Molecular Formula |
C18H13BrF3N3OS2 |
---|---|
Molecular Weight |
488.3 g/mol |
IUPAC Name |
N-(2-bromo-4-methylphenyl)-2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide |
InChI |
InChI=1S/C18H13BrF3N3OS2/c1-10-4-5-12(11(19)7-10)23-16(26)9-28-17-24-13(14-3-2-6-27-14)8-15(25-17)18(20,21)22/h2-8H,9H2,1H3,(H,23,26) |
InChI Key |
OPWMETVBIYDXDE-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)NC(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CS3)Br |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CS3)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.